Cas no 1292911-83-1 (3-trans-Hydroxy Norcotinine)

• Product Name: 3-trans-Hydroxy Norcotinine
• CAS No: 1292911-83-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1060857
• PubChem ID: 51433541
• Update Time: 2025-04-20

3-trans-Hydroxy Norcotinine Chemical and Physical Properties

Names and Identifiers

• 3-trans-Hydroxy Norcotinine
• (3S,5R)-3-hydroxy-5-pyridin-3-ylpyrrolidin-2-one
• DTXSID10680155
• 1292911-83-1
• (3S,5R)-3-Hydroxy-5-(pyridin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C9H10N2O2/c12-8-4-7(11-9(8)13)6-2-1-3-10-5-6/h1-3,5,7-8,12H,4H2,(H,11,13)/t7-,8+/m1/s1
• InChI Key： FSKXGZNNGSEMFP-SFYZADRCSA-N
• SMILES： O[C@@H]1C(N[C@@H](C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Melting Point: 162-164°C
• PSA: 65.71000
• LogP: 0.27940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines